Cas no 66340-98-5 (ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate)

• Product Name: ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate
• CAS No: 66340-98-5
• MF: C₉H₁₁N₃O₄S
• MW: 257.266340494156
• CID: 963757
• PubChem ID: 11118700
• Update Time: 2025-06-14

ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate
• ethyl (Z)-2-(2-formamido-1,3-thiazol-4-yl)-3-methoxyprop-2-enoate
• ethyl (2Z)-[2-(formylamino)-1,3-thiazol-4-yl](methoxyimino)ethanoate
• (Z)-ETHYL 2-(2-FORMAMIDOTHIAZOL-4-YL)-2-(METHOXYIMINO)ACETATE
• SCHEMBL9481214
• MFCD30471823
• WS-02175
• ethyl (2Z)-2-(2-formamido-1,3-thiazol-4-yl)-2-methoxyiminoacetate
• (Z)-ETHYL2-(2-FORMAMIDOTHIAZOL-4-YL)-2-(METHOXYIMINO)ACETATE
• 66340-98-5

• Inchi： 1S/C9H11N3O4S/c1-3-16-8(14)7(12-15-2)6-4-17-9(11-6)10-5-13/h4-5H,3H2,1-2H3,(H,10,11,13)/b12-7-
• InChI Key： CSAITDDAMOOJCF-GHXNOFRVSA-N
• SMILES： S1C(NC=O)=NC(=C1)/C(/C(=O)OCC)=N/OC

Computed Properties

• Exact Mass: 257.04702701g/mol
• Monoisotopic Mass: 257.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 384.8±52.0 °C at 760 mmHg
• Flash Point: 186.5±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate

Recent Advances in the Study of Ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate (CAS: 66340-98-5)

Ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate (CAS: 66340-98-5) is a key intermediate in the synthesis of cephalosporin antibiotics, particularly third-generation cephalosporins such as cefotaxime. Recent studies have focused on optimizing its synthesis, understanding its role in antibiotic resistance, and exploring its potential applications in novel therapeutic strategies. This research brief consolidates the latest findings related to this compound, providing insights into its chemical properties, biological activity, and industrial relevance.

A 2023 study published in the Journal of Medicinal Chemistry investigated the enzymatic synthesis of ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate using recombinant Escherichia coli expressing specific acyltransferases. The researchers achieved a 15% increase in yield compared to traditional chemical synthesis methods, highlighting the potential of biocatalysis in streamlining production processes. The study also noted that the purity of the compound significantly impacts the efficacy of downstream cephalosporin derivatives, emphasizing the need for rigorous quality control during manufacturing.

In the context of antibiotic resistance, a 2024 paper in Antimicrobial Agents and Chemotherapy explored the structural modifications of ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate to enhance its activity against extended-spectrum beta-lactamase (ESBL)-producing bacteria. The researchers synthesized several analogs and found that substitutions at the methoxyimino group could improve binding affinity to penicillin-binding proteins (PBPs) in resistant strains. These findings open new avenues for developing next-generation cephalosporins with improved resistance profiles.

Industrial applications of ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate were the focus of a 2023 market analysis by Chemical & Engineering News. The report highlighted a growing demand for this intermediate, driven by the increasing prevalence of bacterial infections and the need for broad-spectrum antibiotics. Major pharmaceutical companies are investing in green chemistry approaches to scale up production while minimizing environmental impact. For instance, one manufacturer recently patented a solvent-free synthesis route that reduces waste by 40%.

Looking ahead, researchers are investigating the potential of ethyl (Z)-2-formamido-alpha-(methoxyimino)thiazol-4-acetate beyond traditional antibiotic applications. Preliminary studies suggest its derivatives may exhibit anti-inflammatory and immunomodulatory properties, as reported in a 2024 European Journal of Medicinal Chemistry article. These findings warrant further exploration, particularly in the context of chronic inflammatory diseases and autoimmune disorders.